Cas no 1211528-95-8 (2,4-Difluoropyridin-3-amine)

• Product Name: 2,4-Difluoropyridin-3-amine
• CAS No: 1211528-95-8
• MF: C₅H₄F₂N₂
• MW: 130.095467567444
• MDL: MFCD16606148
• CID: 4578002
• PubChem ID: 21846898
• Update Time: 2025-05-20

2,4-Difluoropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoropyridimine
• 2,4-difluoropyridin-3-amine
• 3-Amino-2,4-difluoropyridine
• 2,4-Difluoropyridin-3(4H)-imine
• 2,4-Difluoro-3-pyridinamine
• 3-Pyridinamine, 2,4-difluoro-
• 2,4-Difluoropyridin-3-amine

• MDL： MFCD16606148
• Inchi： 1S/C5H4F2N2/c6-3-1-2-9-5(7)4(3)8/h1-2H,8H2
• InChI Key： IHLVIYMPPQXOBK-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1N)F

Computed Properties

• Exact Mass: 130.03425446g/mol
• Monoisotopic Mass: 130.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 216.8±35.0 °C at 760 mmHg
• Flash Point: 84.9±25.9 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• pka: -0.21±0.10(Predicted)

2,4-Difluoropyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4-Difluoropyridin-3-amine

Introduction to 2,4-Difluoropyridin-3-amine (CAS No. 1211528-95-8)

2,4-Difluoropyridin-3-amine, with the CAS number 1211528-95-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring substituted with two fluorine atoms at the 2 and 4 positions, and an amino group at the 3 position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The structural versatility of 2,4-Difluoropyridin-3-amine has been leveraged in the development of novel drugs targeting a wide range of therapeutic areas. Recent studies have highlighted its potential in the synthesis of antiviral agents, antibiotics, and anti-inflammatory drugs. The presence of fluorine atoms in the molecule can enhance its metabolic stability and improve its pharmacokinetic properties, making it an attractive candidate for drug design.

In the realm of medicinal chemistry, 2,4-Difluoropyridin-3-amine has been used as a key intermediate in the synthesis of compounds with potent antiviral activity. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based antiviral agents using 2,4-Difluoropyridin-3-amine as a starting material. These compounds exhibited significant inhibitory activity against several viruses, including influenza and herpes simplex virus (HSV). The researchers attributed the enhanced antiviral activity to the presence of fluorine atoms, which improved the binding affinity to viral targets.

Beyond antiviral applications, 2,4-Difluoropyridin-3-amine has also shown promise in the development of antibiotics. A recent study published in Organic & Biomolecular Chemistry described the synthesis of novel pyridine derivatives with potent antibacterial activity. The researchers found that compounds derived from 2,4-Difluoropyridin-3-amine exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The fluorine atoms were found to play a crucial role in enhancing the lipophilicity and cell membrane permeability of these compounds, thereby improving their antibacterial efficacy.

In addition to its applications in drug discovery, 2,4-Difluoropyridin-3-amine has also been explored for its potential as an anti-inflammatory agent. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of pyridine-based compounds for their anti-inflammatory properties. The researchers found that compounds derived from 2,4-Difluoropyridin-3-amine exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2,4-Difluoropyridin-3-amine-based compounds could be developed as potential therapeutic agents for inflammatory diseases.

The synthetic accessibility of 2,4-Difluoropyridin-3-amine is another factor contributing to its widespread use in chemical research. Several efficient synthetic routes have been developed for its preparation, including methods involving palladium-catalyzed cross-coupling reactions and direct fluorination techniques. These synthetic strategies have enabled chemists to produce large quantities of high-purity 2,4-Difluoropyridin-3-amine, facilitating its use in various applications.

In conclusion, 2,4-Difluoropyridin-3-amine (CAS No. 1211528-95-8) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and versatile properties make it an attractive intermediate for the synthesis of a wide range of bioactive molecules. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.